Cas no 19617-03-9 (2(3H)-Benzothiazolone,3-phenyl-, hydrazone N-oxide)

2(3H)-Benzothiazolone,3-phenyl-, hydrazone N-oxide structure
19617-03-9 structure
Product Name:2(3H)-Benzothiazolone,3-phenyl-, hydrazone N-oxide
CAS No:19617-03-9
MF:C13H9N3OS
MW:255.295060873032
CID:235075
PubChem ID:6152011
Update Time:2025-04-19

2(3H)-Benzothiazolone,3-phenyl-, hydrazone N-oxide Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzothiazolone,3-phenyl-, hydrazone N-oxide
    • (NE)-N-(3-phenyl-1,3-benzothiazol-2-ylidene)nitrous amide
    • 2-Nitrosoimino-3-phenyl-2,3-dihydrobenzothiazol
    • 2-Nitrosoimino-3-phenyl-2,3-dihydrobenzthiazol
    • 3-Phenyl-2-nitrosoimino-2,3-dihydrobenzothiazol
    • AC1O1PEH
    • Nitroso-(3-phenyl-3H-benzothiazol-2-yliden)-amin
    • nitroso-(3-phenyl-3H-benzothiazol-2-yliden)-amine
    • nitroso-(3-phenyl-3H-benzothiazol-2-ylidene)-amine
    • N-nitroso-3-phenyl-2(3H)-benzothiazole imine
    • NSC150895
    • 19617-03-9
    • NSC-150895
    • DTXSID70422114
    • Inchi: 1S/C13H9N3OS/c17-15-14-13-16(10-6-2-1-3-7-10)11-8-4-5-9-12(11)18-13/h1-9H/b14-13+
    • InChI Key: LDIHTCZJZIOXKY-BUHFOSPRSA-N
    • SMILES: S1/C(=N/N=O)/N(C2C=CC=CC=2)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 255.04677
  • Monoisotopic Mass: 255.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.4
  • Topological Polar Surface Area: 70.3Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 414.2°C at 760 mmHg
  • Flash Point: 204.3°C
  • Refractive Index: 1.709
  • PSA: 45.03
  • LogP: 3.27410
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